8-(2-chlorophenoxy)-7-heptyl-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

• Molecular Formula: C20H25ClN4O3
• Molecular Weight: 404.9 g/mol
• IUPAC Name: 8-(2-chlorophenoxy)-7-heptyl-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C20H25ClN4O3/c1-4-5-6-7-10-13-25-16-17(23(2)20(27)24(3)18(16)26)22-19(25)28-15-12-9-8-11-14(15)21/h8-9,11-12H,4-7,10,13H2,1-3H3
• InChI Key: SWSWRUMWCVCUJM-UHFFFAOYSA-N
• SMILES: CCCCCCCN1C2=C(N=C1OC3=CC=CC=C3Cl)N(C(=O)N(C2=O)C)C

Description

8-(2-chlorophenoxy)-7-heptyl-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione, also known as CPDD, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPDD belongs to the class of xanthine derivatives and is structurally similar to caffeine and theophylline.

Mechanism of Action

8-(2-chlorophenoxy)-7-heptyl-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione exerts its pharmacological effects by inhibiting the activity of phosphodiesterase (PDE) enzymes. PDEs are responsible for the breakdown of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP). By inhibiting PDE activity, this compound increases the levels of cAMP and cGMP, which in turn leads to the activation of protein kinase A (PKA) and protein kinase G (PKG), respectively. PKA and PKG are involved in various cellular processes, including neurotransmitter release, cell proliferation, and gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, reduce inflammation, and protect against neurodegeneration. This compound has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

8-(2-chlorophenoxy)-7-heptyl-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione has several advantages for use in lab experiments. It is stable and has a long half-life, which makes it suitable for in vitro and in vivo experiments. This compound is also easy to synthesize and purify, which makes it readily available for research purposes. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 8-(2-chlorophenoxy)-7-heptyl-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione. One area of interest is the development of this compound analogs with improved pharmacological properties. Another area of interest is the investigation of this compound's potential use in the treatment of other neurodegenerative diseases, such as Huntington's disease and amyotrophic lateral sclerosis. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and to determine its potential side effects and toxicity.

Synthesis Methods

The synthesis of 8-(2-chlorophenoxy)-7-heptyl-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione involves the reaction between 8-chlorotheophylline and heptanoic acid in the presence of a base. The resulting compound undergoes further reactions to form the final product, this compound. The synthesis method has been optimized to produce high yields of this compound with minimal side reactions.

Scientific Research Applications

8-(2-chlorophenoxy)-7-heptyl-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and neuroprotective properties. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.